Cas no 27478-84-8 (dinitronaphthalene)
dinitronaphthalene structure
Product Name:dinitronaphthalene
CAS No:27478-84-8
MF:C10H6N2O4
MW:218.165642261505
CID:914821
PubChem ID:612684
Update Time:2025-04-19
dinitronaphthalene Chemical and Physical Properties
Names and Identifiers
-
- dinitronaphthalene
- dinitro naphthalene
- NS00051148
- AKOS021983956
- 24934-47-2
- Dinitronaphthalin
- DB-083633
- STL426722
- BBL035534
- SCHEMBL187452
- 1,2-Dinitronaphthalene
- 27478-84-8
- Naphthalene, 1,2-dinitro-
- DTXSID50947815
- VS-13160
- 27478-34-8
-
- Inchi: 1S/C10H6N2O4/c13-11(14)9-6-5-7-3-1-2-4-8(7)10(9)12(15)16/h1-6H
- InChI Key: XNKFCDGEFCOQOM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(=CC=C2C=CC=CC2=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 218.03300
- Monoisotopic Mass: 218.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 91.64000
- LogP: 3.70260
dinitronaphthalene Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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